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Cat. No.: B15147439 Get Quote

An In-depth Technical Guide on the Core Mechanism of Action of Decyl Octadec-9-enoate in

Biological Systems

Audience: Researchers, scientists, and drug development professionals.

Disclaimer: The biological mechanism of action of decyl octadec-9-enoate has not been

extensively studied. This document summarizes the available toxicological data and proposes

a potential mechanism of action based on the known biological activities of its constituent

molecules following enzymatic hydrolysis. The proposed pathways are hypothetical and require

further experimental validation.

Introduction
Decyl octadec-9-enoate, also known as decyl oleate, is the ester of decyl alcohol and oleic

acid.[1][2] It is a clear, yellow liquid primarily used in the cosmetics and personal care industry

as an emollient, solvent, and dispersing agent.[1][3][4] Its primary function in topical

formulations is to act as a lubricant on the skin's surface, providing a soft and smooth

appearance by forming a thin, non-greasy film that prevents moisture loss.[1][5][6]

While its use in cosmetics is well-established, there is a notable lack of in-depth research into

its specific mechanism of action within biological systems. It is presumed that, like other fatty

acid esters, decyl octadec-9-enoate is subject to hydrolysis by extracellular enzymes,

breaking it down into its constituent parts: oleic acid and decanol.[7] Therefore, its systemic

biological effects are likely attributable to the individual activities of these metabolites.
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This technical guide will provide a comprehensive overview of the known toxicological profile of

decyl octadec-9-enoate and present a hypothesized mechanism of action based on the well-

documented biological roles of oleic acid and decanol.

Known Biological Profile of Decyl Octadec-9-enoate
The available data on the biological effects of decyl octadec-9-enoate is primarily from safety

and toxicological assessments. The compound exhibits low acute toxicity and is generally

considered safe for use in cosmetic products at current concentrations.[5][7]

Quantitative Toxicological Data
Study Type Test Species

Dose/Concentr

ation
Results Reference

Acute Oral

Toxicity
Rat (Wistar) > 40.0 ml/kg

LD50 > 40.0

ml/kg; no deaths

recorded.

[7]

Dermal Irritation

(Single

Application)

Rabbit 100%
Little to no

irritation.
[5][7]

Dermal Irritation

(Repeated

Application)

Rabbit
15% or 100%

daily for 60 days

Moderate degree

of irritation.
[5][7]

Skin

Sensitization
Guinea Pig 15%

Not found to be a

sensitizer.
[7]

Mutagenicity

(Ames Test)

Salmonella

typhimurium

4 to 2500 µ

g/plate

Not mutagenic

with or without

metabolic

activation.

[8]

Proposed Mechanism of Action via Hydrolysis
The central hypothesis for the mechanism of action of decyl octadec-9-enoate in biological

systems is its enzymatic hydrolysis into oleic acid and decanol. This breakdown would release
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two biologically active molecules that can then interact with various cellular and molecular

targets.
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Figure 1: Proposed enzymatic hydrolysis of decyl octadec-9-enoate.

Biological Activity of Oleic Acid
Oleic acid is the most abundant monounsaturated fatty acid in nature and plays several crucial

roles in human physiology.[9] Its biological activities are multifaceted, ranging from serving as

an energy source to modulating key signaling pathways.

A significant molecular action of oleic acid is the inhibition of Protein Tyrosine Phosphatase 1B

(PTP1B). PTP1B is a key negative regulator of the insulin and leptin signaling pathways. By

inhibiting PTP1B, oleic acid can enhance insulin signaling, which is a potential mechanism for

its reported anti-diabetic properties.[10][11]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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